(2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one

• IUPAC Name: (2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one
• InChI: InChI=1S/C21H19F6NO3/c1-13(15-9-16(20(22,23)24)11-17(10-15)21(25,26)27)31-19-18(29)28(7-8-30-19)12-14-5-3-2-4-6-14/h2-6,9-11,13,19H,7-8,12H2,1H3/t13-,19-/m1/s1
• InChI Key: KVPJNHLVRGUYGQ-BFUOFWGJSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(=O)N(CCO2)CC3=CC=CC=C3
• Isomeric SMILES: C[C@H](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O[C@@H]2C(=O)N(CCO2)CC3=CC=CC=C3
• Molecular Formula: C21H19F6NO3
• DSSTOX Substance ID: DTXSID90436990
• Molecular Weight: 447.4 g/mol
• CAS RN: 287930-75-0

Description

“(2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one” is a chemical compound with the molecular formula C21H19F6NO3 and a molecular weight of 447.37. It is used as a key moiety in the synthesis of the NK1 receptor antagonist Aprepitant.

Molecular Structure Analysis

The molecular structure of this compound consists of a morpholinone ring attached to a benzyl group and an ether linkage to a phenyl ring substituted with two trifluoromethyl groups.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 457.4±45.0 °C and a density of 1.37 g/cm3. The storage temperature is 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Key Intermediates : This compound has been used in the synthesis of key pharmaceutical intermediates, such as aprepitant, a neurokinin-1 receptor antagonist (Zhang, 2012).
• Facilitating Drug Solubility : Research has shown its role in enhancing the solubility of neurokinin-1 receptor antagonists, making them suitable for oral and intravenous administration (Harrison et al., 2001).
• Chiral Synthesis : It has been involved in the chiral synthesis of morpholines, highlighting its utility in creating enantiomerically pure compounds for potential use in pharmaceuticals (Dave & Sasaki, 2004).

Pharmaceutical Development

• Developing Neurokinin-1 Receptor Antagonists : Its derivatives have been pivotal in developing potent, brain-penetrant neurokinin-1 receptor antagonists (Jiang et al., 2009).
• Polymorphism in Pharmaceuticals : Studies have utilized this compound to explore polymorphism in pharmaceuticals, a crucial factor in drug stability and efficacy (Skrdla et al., 2001).
• Structure-Retention Behavior Analysis : Research has investigated its structure-retention behavior, providing insights crucial for pharmaceutical processing and purity assessment (Wright et al., 2003).

Miscellaneous Applications

• Studying Mechanistic Aspects of Chiral Discrimination : It has been used to understand the mechanisms of chiral discrimination in chromatography, an essential process in enantiomer separation (Bereznitski et al., 2002).
• Exploring Novel Chemical Reactions : The compound has been involved in exploring novel chemical reactions and synthesis pathways, contributing to the broader field of organic chemistry (Jurd, 1978).

Safety And Hazards

The safety data sheet (SDS) for this compound indicates that it may cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).